Cas no 1351605-20-3 (3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea)
1351605-20-3 structure
Product Name:3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea
CAS No:1351605-20-3
MF:C17H15N3O4
MW:325.318703889847
CID:6383056
PubChem ID:56765014
Update Time:2024-01-15
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- 3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea
- 1-(1,3-benzodioxol-5-yl)-3-(1-oxo-3,4-dihydro-2H-isoquinolin-7-yl)urea
- VU0535539-1
- F6193-0361
- AKOS024536969
- 1-(benzo[d][1,3]dioxol-5-yl)-3-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea
- 1351605-20-3
-
- Inchi： 1S/C17H15N3O4/c21-16-13-7-11(2-1-10(13)5-6-18-16)19-17(22)20-12-3-4-14-15(8-12)24-9-23-14/h1-4,7-8H,5-6,9H2,(H,18,21)(H2,19,20,22)
- InChI Key： CCXOQMBJYSOHAG-UHFFFAOYSA-N
- SMILES： N(C1=CC=C2OCOC2=C1)C(NC1=CC2=C(C=C1)CCNC2=O)=O
Computed Properties
- Exact Mass: 325.10625597g/mol
- Monoisotopic Mass: 325.10625597g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 88.7Ų
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6193-0361-2μmol |
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea |
1351605-20-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0361-5μmol |
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea |
1351605-20-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0361-10μmol |
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea |
1351605-20-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0361-20μmol |
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea |
1351605-20-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0361-1mg |
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea |
1351605-20-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0361-2mg |
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea |
1351605-20-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0361-3mg |
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea |
1351605-20-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0361-4mg |
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea |
1351605-20-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0361-5mg |
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea |
1351605-20-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0361-10mg |
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea |
1351605-20-3 | 10mg |
$79.0 | 2023-09-09 |
3-(2H-1,3-benzodioxol-5-yl)-1-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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